Cas no 1091105-39-3 (N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide)

• Product Name: N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide
• CAS No: 1091105-39-3
• MF: C₁₇H₁₈FNO₃
• MW: 303.32812833786
• CID: 6614392
• PubChem ID: 27450088
• Update Time: 2025-10-29

N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide
• 1091105-39-3
• Z809297654
• AKOS024507093
• N-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)furan-2-carboxamide
• N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}furan-2-carboxamide
• F5327-0577

• Inchi： 1S/C17H18FNO3/c18-14-5-3-13(4-6-14)17(7-10-21-11-8-17)12-19-16(20)15-2-1-9-22-15/h1-6,9H,7-8,10-12H2,(H,19,20)
• InChI Key： NIOPOROHCJDQPO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CNC(C2=CC=CO2)=O)CCOCC1

Computed Properties

• Exact Mass: 303.12707160g/mol
• Monoisotopic Mass: 303.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.5Ų

Additional information on N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide

Introduction to N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide (CAS No. 1091105-39-3)

N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1091105-39-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of a 4-fluorophenyl group and an oxan-4-ylmethyl moiety in its molecular structure contributes to its distinct chemical profile, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide can be described as a fused system incorporating a furan ring, a carboxamide functional group, and a fluorinated aromatic ring. The furan ring is known for its ability to enhance the bioavailability and metabolic stability of compounds, while the carboxamide group often serves as a key pharmacophore in many bioactive molecules. The incorporation of the 4-fluorophenyl group introduces fluorine atoms, which are frequently used in medicinal chemistry to modulate the electronic properties and binding affinity of drug candidates.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom can influence the electronic distribution within the molecule, leading to increased binding affinity to biological targets. This property makes N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide a compelling candidate for further exploration in the design of novel pharmaceuticals.

The synthesis of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 4-fluorophenylacetic acid and furan derivatives. These intermediates are then coupled through amide bond formation, often employing coupling reagents like EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-hydroxybenzotriazole). The final product is purified through standard techniques such as column chromatography or recrystallization, ensuring high purity for subsequent biological evaluation.

The biological activity of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide has been the focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of various enzymes and receptors involved in disease pathways. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with other biological targets, such as kinases and transcription factors, has been explored as part of broader drug discovery efforts.

The use of computational methods has also played a crucial role in understanding the pharmacological properties of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have been employed to predict how this compound might bind to its intended targets at the molecular level. These studies provide valuable insights into the structural features that contribute to its biological activity and help guide further optimization efforts.

In conclusion, N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural composition, characterized by the presence of fluorophenyl, oxan, and furan moieties, makes it a promising candidate for further investigation. As research continues to uncover new therapeutic applications, compounds like N-{4-(4-fluorophenyl)oxan-4-ylmethyl}furan-2-carboxamide are likely to play an important role in the development of next-generation pharmaceuticals.